Cas no 1806746-50-8 (2-Methyl-5-nitro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 2-Methyl-5-nitro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
• CAS No: 1806746-50-8
• MF: C₈H₄F₆N₂O₃
• MW: 290.119382858276
• CID: 4812893
• Update Time: 2025-06-13

2-Methyl-5-nitro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-nitro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4F6N2O3/c1-3-5(19-8(12,13)14)2-4(16(17)18)6(15-3)7(9,10)11/h2H,1H3
• InChI Key： OCJBFRWASIABIY-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(C)N=1)OC(F)(F)F)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 339
• XLogP3: 3.2
• Topological Polar Surface Area: 67.9

Additional information on 2-Methyl-5-nitro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

Research Briefing on 2-Methyl-5-nitro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS: 1806746-50-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of fluorinated pyridine derivatives, particularly 2-Methyl-5-nitro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS: 1806746-50-8). This compound, characterized by its unique trifluoromethoxy and trifluoromethyl substituents, has emerged as a promising scaffold for the development of novel therapeutic agents. The following briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The synthesis of 2-Methyl-5-nitro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine has been optimized through recent studies, leveraging modern fluorination techniques and catalytic methods. Researchers have reported improved yields and purity using palladium-catalyzed cross-coupling reactions, which facilitate the introduction of the trifluoromethoxy group. Additionally, the nitro group at the 5-position has been identified as a critical functional handle for further derivatization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies.

Biological evaluations of this compound have revealed intriguing pharmacological properties. In vitro assays demonstrate its potential as an inhibitor of key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). The presence of the trifluoromethyl and trifluoromethoxy groups is believed to enhance binding affinity and metabolic stability, as evidenced by pharmacokinetic studies in rodent models. Furthermore, preliminary data suggest that this compound may exhibit selective activity against certain cancer cell lines, warranting further investigation into its mechanisms of action.

Recent computational studies have provided insights into the molecular interactions of 2-Methyl-5-nitro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine with biological targets. Molecular docking simulations indicate that the compound fits snugly into the active sites of COX-2 and 5-LOX, forming hydrogen bonds with key residues and hydrophobic interactions with the trifluoromethyl groups. These findings align with experimental data and support the hypothesis that the compound's unique electronic and steric properties contribute to its bioactivity.

In conclusion, 2-Methyl-5-nitro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine represents a versatile and pharmacologically relevant scaffold in medicinal chemistry. Ongoing research aims to explore its full therapeutic potential, particularly in the areas of inflammation and oncology. Future directions include the synthesis of additional analogs, detailed mechanistic studies, and in vivo efficacy evaluations. This compound exemplifies the innovative strategies being employed to develop next-generation therapeutics with improved efficacy and safety profiles.